1,2,6-Trimethylphenanthrene

• IUPAC Name: 1,2,6-trimethylphenanthrene
• InChI: InChI=1S/C17H16/c1-11-4-6-14-7-9-15-13(3)12(2)5-8-16(15)17(14)10-11/h4-10H,1-3H3
• InChI Key: MYWOJODOMFBVCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=CC3=C2C=CC(=C3C)C
• Molecular Formula: C17H16
• DSSTOX Substance ID: DTXSID00697818
• Molecular Weight: 220.31 g/mol
• CAS RN: 30436-55-6

Description

1,2,6-Trimethylphenanthrene is a chemical compound with the molecular formula C17H16. It has an average mass of 220.309 Da and a monoisotopic mass of 220.125198 Da.

Molecular Structure Analysis

The molecular structure of 1,2,6-Trimethylphenanthrene consists of a phenanthrene core with three methyl groups attached at the 1, 2, and 6 positions. The molecule has no hydrogen bond acceptors or donors, and no freely rotating bonds.

Physical And Chemical Properties Analysis

1,2,6-Trimethylphenanthrene has a density of 1.1±0.1 g/cm³, a boiling point of 389.7±22.0 °C at 760 mmHg, and a flash point of 181.5±16.4 °C. It also has a molar refractivity of 76.4±0.3 cm³.

Scientific Research Applications

• Geochemical Applications : 1,2,6-Trimethylphenanthrene is utilized in geochemical studies, particularly in understanding the maturity and origin of hydrocarbons. For instance, Budzinski et al. (1993) demonstrated the use of thermodynamic calculations on alkylated phenanthrenes, including trimethylphenanthrenes, as predictive tools in geochemical applications, helping in the synthesis and identification of isomers in natural samples (Budzinski et al., 1993).

• Hydrocarbon Biomarkers : The compound is also significant in the study of aromatic hydrocarbon biomarkers in terrestrial organic matter. Armstroff et al. (2006) discussed the occurrence and distribution of alkylphenanthrenes, including 1,2,6-Trimethylphenanthrene, in coal and sediment samples, contributing to the understanding of the geological history and processes (Armstroff et al., 2006).

• Chromatography and Molecular Structure : Budzinski et al. (1992) explored the gas chromatographic retention behavior of alkylated phenanthrenes on a liquid crystalline phase, which includes the study of trimethylphenanthrenes. This research aids in the identification of such compounds in natural samples like crude oils and rock extracts (Budzinski et al., 1992).

• Maturity and Origin Indicators in Crude Oils : The distribution of methylphenanthrene, dimethylphenanthrene, and trimethylphenanthrene isomers is used as indicators for the maturity and origin of crude oils and rock extracts. This approach, as detailed by Budzinski et al. (1995), allows for distinguishing variations in organic matter type and the effects of thermal maturation (Budzinski et al., 1995).

• Phenanthrene Biomarkers in Organic Matter : Kashirtsev et al. (2018) studied the composition and distribution of phenanthrenes, including 1,2,6-Trimethylphenanthrene, in organic matter from various geological deposits. Their work provides insights into the types of original organic matter in rocks and the classification of genetically related oils (Kashirtsev et al., 2018).